Cas no 1807412-12-9 (3-(3-Bromo-2-oxopropyl)-4-methylcinnamic acid)

• Product Name: 3-(3-Bromo-2-oxopropyl)-4-methylcinnamic acid
• CAS No: 1807412-12-9
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• CID: 5002766
• Update Time: 2025-07-23

3-(3-Bromo-2-oxopropyl)-4-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-oxopropyl)-4-methylcinnamic acid

• Inchi： 1S/C13H13BrO3/c1-9-2-3-10(4-5-13(16)17)6-11(9)7-12(15)8-14/h2-6H,7-8H2,1H3,(H,16,17)/b5-4+
• InChI Key： NZZLBZVBBUXBLB-SNAWJCMRSA-N
• SMILES： BrCC(CC1C=C(/C=C/C(=O)O)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4

Additional information on 3-(3-Bromo-2-oxopropyl)-4-methylcinnamic acid

Professional Introduction to 3-(3-Bromo-2-oxopropyl)-4-methylcinnamic Acid (CAS No. 1807412-12-9)

3-(3-Bromo-2-oxopropyl)-4-methylcinnamic acid, with the chemical identifier CAS No. 1807412-12-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both 3-bromo and 4-methylcinnamic functional groups imparts distinct reactivity and binding capabilities, which are leveraged in various synthetic pathways.

The 3-(3-Bromo-2-oxopropyl)-4-methylcinnamic acid molecule serves as a critical building block in the synthesis of complex molecules, particularly in the realm of drug discovery. Its structural motif, featuring an aromatic ring connected to an aliphatic side chain with bromine substitution, allows for versatile chemical modifications. These modifications are essential for tailoring the compound's pharmacological profile, enabling researchers to fine-tune its biological activity. The compound's ability to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, underscores its utility in constructing heterocyclic scaffolds prevalent in many pharmacologically active substances.

In recent years, the pharmaceutical industry has witnessed a surge in interest for compounds with enhanced metabolic stability and improved bioavailability. The 4-methylcinnamic moiety in 3-(3-Bromo-2-oxopropyl)-4-methylcinnamic acid contributes to its favorable pharmacokinetic properties by reducing susceptibility to oxidative degradation. This characteristic is particularly advantageous in the formulation of long-acting drugs where stability is a key concern. Furthermore, the 3-bromo substituent provides a handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones without compromising the core structure's integrity.

The compound's relevance extends beyond medicinal chemistry into materials science and agrochemical applications. Its unique electronic properties make it a candidate for use in organic electronics, where it can serve as a precursor for conductive polymers or liquid crystals. Additionally, derivatives of this molecule have shown potential in developing novel pesticides due to their ability to interact with biological targets at the molecular level. Such interdisciplinary applications highlight the versatility of 3-(3-Bromo-2-oxopropyl)-4-methylcinnamic acid and its derivatives.

The synthesis of 3-(3-Bromo-2-oxopropyl)-4-methylcinnamic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to optimize yield and purity. These approaches not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles. Recent advancements in catalytic systems have enabled more sustainable production methods, reducing reliance on hazardous reagents and solvents.

The pharmacological potential of 3-(3-Bromo-2-oxopropyl)-4-methylcinnamic acid has been explored through various preclinical studies. Researchers have investigated its effects on inflammatory pathways, demonstrating anti-inflammatory properties comparable to established therapeutics. The compound's ability to modulate enzymatic activity has also been studied, revealing potential applications in treating neurological disorders and metabolic diseases. These findings underscore the importance of this molecule as a scaffold for drug development.

In conclusion, 3-(3-Bromo-2-oxopropyl)-4-methylcinnamic acid (CAS No. 1807412-12-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its structural features enable diverse chemical modifications, making it an indispensable tool in pharmaceutical synthesis. The ongoing research into its pharmacological properties continues to uncover new therapeutic possibilities, reinforcing its significance in modern drug discovery efforts.